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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of gamma-decalactone, a common fragrance and flavoring agent, is a

critical aspect of laboratory safety and environmental responsibility. Adherence to established

protocols is essential to mitigate risks and ensure regulatory compliance. This guide provides

detailed, step-by-step procedures for the safe handling and disposal of gamma-decalactone in

a laboratory setting.

Hazard Summary
Gamma-decalactone is classified as a hazardous substance with the potential to cause skin,

eye, and respiratory irritation. Some safety data sheets also indicate that it is harmful to aquatic

life with long-lasting effects. Understanding these hazards is the foundational step for safe

handling and disposal.
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Hazard Type GHS Classification Description

Skin Irritation Category 2
Causes skin irritation upon

contact.[1]

Eye Irritation Category 2 / 2A
Causes serious eye irritation.

[1][2]

Respiratory Irritation STOT SE, Category 3
May cause respiratory irritation

if inhaled.[1][2]

Aquatic Hazard Acute and Chronic, Category 3
Harmful to aquatic life with

long-lasting effects.[2]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling gamma-decalactone, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Nitrile or other suitable material

should be used. Always

inspect gloves for integrity

before use.[2]

Eyes
Safety glasses with side

shields or goggles

Equipment should conform to

EU EN166 or US NIOSH

standards.

Body Laboratory coat

A standard lab coat is

necessary to protect skin and

personal clothing.

Respiratory
Fume hood or adequate

ventilation

Procedures that may generate

vapors or aerosols should be

conducted in a fume hood.[1]
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Disposal Procedure
The disposal of gamma-decalactone must be conducted in accordance with federal, state,

and local environmental regulations.[3][4] Under no circumstances should this chemical be

disposed of down the drain or evaporated in a fume hood.[5]

Step 1: Waste Identification and Segregation

Treat all gamma-decalactone waste as hazardous chemical waste.[5]

Segregate gamma-decalactone waste from other chemical waste streams to prevent

incompatible mixtures. Store acids and bases separately, and keep oxidizing agents away

from reducing agents and organic compounds.[6]

Step 2: Containerization

Use a dedicated, properly labeled hazardous waste container for gamma-decalactone
waste. The container must be chemically compatible with the substance, in good condition,

and have a secure, leak-proof closure.[7]

The container should be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "gamma-Decalactone."

Keep the waste container closed at all times, except when adding waste.[5][8]

Step 3: Storage

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory, at or near the point of generation.[6][8][9]

The SAA must be inspected weekly for any signs of leakage.[6]

Step 4: Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed professional waste disposal service.[2]

Complete all necessary waste disposal forms as required by your institution.[9]
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Spill and Leak Protocol
In the event of a spill or leak, immediate and appropriate action is required to contain the

substance and prevent environmental contamination.

Ensure Ventilation: Work in a well-ventilated area. If the spill is large or ventilation is

inadequate, evacuate the area.

Remove Ignition Sources: Although gamma-decalactone has a high flash point, it is good

practice to remove all potential ignition sources from the immediate area.[3]

Personal Protection: Wear the appropriate PPE, including respiratory protection if necessary.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains, waterways, or soil.[10]

Absorption: For small spills, absorb the liquid with an inert, non-combustible material such as

sand, earth, vermiculite, or diatomaceous earth.[2][3]

Collection: Carefully collect the absorbed material and place it into a suitable, closed, and

labeled container for hazardous waste disposal.[2][10]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the container with the absorbed spill material as hazardous waste,

following the procedures outlined above.

Experimental Protocols
While there are no specific experimental protocols for the disposal of gamma-decalactone, the

guiding principle is to manage it as a non-specified source hazardous waste. The procedures

outlined in this document are based on general best practices for laboratory chemical waste

management. For specific institutional protocols, please consult your organization's Chemical

Hygiene Plan or Environmental Health and Safety office.
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Caption: Workflow for the Proper Disposal of gamma-Decalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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